Cas no 64199-70-8 (Isonopaline)

Isonopaline structure
Isonopaline structure
Product Name:Isonopaline
CAS No:64199-70-8
MF:C11H20N4O6
MW:304.299702644348
CID:512836
PubChem ID:92144403
Update Time:2025-04-19

Isonopaline Chemical and Physical Properties

Names and Identifiers

    • L-Glutamic acid,N-[(1S)-4-[(aminoiminomethyl)amino]-1-carboxybutyl]-
    • Isonopaline
    • Nopaline
    • L-Glutamicacid, N-[4-[(aminoiminomethyl)amino]-1-carboxybutyl]-, (S)-
    • N-[(1S)-4-[(Aminoiminomethyl)amino]-1-carboxybutyl]-L-glutamic Acid
    • 64199-70-8
    • Inchi: 1S/C11H20N4O6/c12-11(13)14-5-1-2-6(9(18)19)15-7(10(20)21)3-4-8(16)17/h6-7,15H,1-5H2,(H,16,17)(H,18,19)(H,20,21)(H4,12,13,14)
    • InChI Key: LMKYZBGVKHTLTN-UHFFFAOYSA-N
    • SMILES: NC(NCCCC(C(=O)O)NC(C(=O)O)CCC(=O)O)=N

Computed Properties

  • Exact Mass: 304.1384
  • Monoisotopic Mass: 304.13828437g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 11
  • Complexity: 408
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -4.2
  • Topological Polar Surface Area: 188Ų

Experimental Properties

  • PSA: 174.34

Isonopaline Pricemore >>

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